Cas no 2172024-96-1 (tert-butyl 3-amino-3-(1-ethyl-4-hydroxypiperidin-4-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-(1-ethyl-4-hydroxypiperidin-4-yl)azetidine-1-carboxylate
• CAS No: 2172024-96-1
• MF: C₁₅H₂₉N₃O₃
• MW: 299.409064054489
• CID: 5995828
• PubChem ID: 165781699
• Update Time: 2025-05-28

tert-butyl 3-amino-3-(1-ethyl-4-hydroxypiperidin-4-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-(1-ethyl-4-hydroxypiperidin-4-yl)azetidine-1-carboxylate
• 2172024-96-1
• EN300-1643862

• Inchi： 1S/C15H29N3O3/c1-5-17-8-6-15(20,7-9-17)14(16)10-18(11-14)12(19)21-13(2,3)4/h20H,5-11,16H2,1-4H3
• InChI Key： PESYITOSZCSIGJ-UHFFFAOYSA-N
• SMILES： OC1(CCN(CC)CC1)C1(CN(C(=O)OC(C)(C)C)C1)N

Computed Properties

• Exact Mass: 299.22089180g/mol
• Monoisotopic Mass: 299.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 79Ų

Additional information on tert-butyl 3-amino-3-(1-ethyl-4-hydroxypiperidin-4-yl)azetidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-amino-3-(1-ethyl-4-hydroxypiperidin-4-yl)azetidine-1-carboxylate (CAS No. 2172024-96-1)

The compound tert-butyl 3-amino-3-(1-ethyl-4-hydroxypiperidin-4-yl)azetidine-1-carboxylate (CAS No. 2172024-96-1) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural features, including the azetidine and piperidine moieties, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing interest in tert-butyl 3-amino-3-(1-ethyl-4-hydroxypiperidin-4-yl)azetidine-1-carboxylate is its role in medicinal chemistry. The compound's tert-butyl carbamate (Boc) protecting group enhances its stability during synthetic processes, while the hydroxyl and amino functional groups provide versatile sites for further modifications. This versatility aligns with current trends in fragment-based drug design and high-throughput screening, where researchers seek modular building blocks for targeted therapies.

In the context of AI-driven drug discovery, CAS No. 2172024-96-1 has emerged as a subject of computational studies. Molecular docking simulations and quantitative structure-activity relationship (QSAR) analyses have explored its interactions with biological targets, such as G-protein-coupled receptors (GPCRs) and kinases. These studies are part of a broader effort to accelerate hit-to-lead optimization, a critical phase in pharmaceutical development.

The synthesis of tert-butyl 3-amino-3-(1-ethyl-4-hydroxypiperidin-4-yl)azetidine-1-carboxylate often involves multi-step organic reactions, including reductive amination and ring-closing strategies. Recent advancements in green chemistry have also influenced its production, with researchers exploring catalytic methods to reduce waste and improve yields. This aligns with the industry's focus on sustainable synthesis and environmentally friendly protocols.

From a commercial perspective, the demand for CAS No. 2172024-96-1 is driven by its utility in custom synthesis and contract research organizations (CROs). Suppliers often highlight its high purity (>98%) and compatibility with parallel synthesis techniques, which are essential for combinatorial chemistry applications. Additionally, its storage stability under inert conditions makes it a practical choice for long-term research projects.

Looking ahead, the compound's potential in neuropharmacology and precision medicine continues to be a focal point. With the rise of personalized therapeutics, researchers are investigating its derivatives for tailored treatments of neurological disorders. As the scientific community delves deeper into its properties, tert-butyl 3-amino-3-(1-ethyl-4-hydroxypiperidin-4-yl)azetidine-1-carboxylate is poised to remain a key player in innovative drug development pipelines.